Cas no 2098018-29-0 (methyl 3-(3-phenyl-1H-pyrazol-4-yl)propanoate)

• Product Name: methyl 3-(3-phenyl-1H-pyrazol-4-yl)propanoate
• CAS No: 2098018-29-0
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5725142
• PubChem ID: 121212687
• Update Time: 2025-10-29

methyl 3-(3-phenyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS026722894
• methyl 3-(3-phenyl-1H-pyrazol-4-yl)propanoate
• methyl 3-(5-phenyl-1H-pyrazol-4-yl)propanoate
• F2198-3690
• 2098018-29-0
• 1H-Pyrazole-4-propanoic acid, 3-phenyl-, methyl ester

• Inchi： 1S/C13H14N2O2/c1-17-12(16)8-7-11-9-14-15-13(11)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,14,15)
• InChI Key： QLUMDQDBGQSRDG-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=NNC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 428.0±33.0 °C(Predicted)
• pka: 13.96±0.50(Predicted)

Additional information on methyl 3-(3-phenyl-1H-pyrazol-4-yl)propanoate

Methyl 3-(3-phenyl-1H-pyrazol-4-yl)propanoate

Methyl 3-(3-phenyl-1H-pyrazol-4-yl)propanoate, also known by its CAS number 2098018-29-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of esters, specifically featuring a methyl group attached to a propanoate moiety, which is further substituted by a pyrazole ring. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is substituted with a phenyl group at the 3-position, making this compound unique in terms of its structural complexity and potential applications.

The synthesis of methyl 3-(3-phenyl-1H-pyrazol-4-yl)propanoate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound, ensuring high purity and yield. The compound's structure has been thoroughly characterized using modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography, providing insights into its molecular geometry and electronic properties.

One of the most promising applications of methyl 3-(3-phenyl-1H-pyrazol-4-yl)propanoate lies in its potential as a precursor for advanced materials. Researchers have explored its use in the development of functional polymers, where the pyrazole moiety can serve as a building block for constructing stimuli-responsive materials. For instance, studies have shown that this compound can be incorporated into polymer networks to create materials with tunable mechanical properties and responsive behavior under external stimuli such as light or temperature changes.

In addition to its role in materials science, methyl 3-(3-phenyl-1H-pyrazol-4-yl)propanoate has garnered attention in the pharmaceutical industry. The pyrazole ring is known for its ability to act as a hydrogen bond donor or acceptor, making it a valuable component in drug design. Recent research has focused on evaluating the compound's potential as a lead molecule for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Preclinical studies have demonstrated promising results, highlighting its potential as an anti-inflammatory or antioxidant agent.

The electronic properties of methyl 3-(3-phenyl-1H-pyrazol-4-yl)propanoate make it an attractive candidate for applications in optoelectronics. The conjugated system within the molecule allows for efficient charge transport and absorption of light in the visible spectrum. Researchers have investigated its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where it has shown potential as an emitting layer material or an electron transport layer component. These findings underscore the compound's versatility and its role in advancing next-generation electronic devices.

From an environmental perspective, methyl 3-(3-phenyl-1H-pyrazol-4-yli propanoate) has been studied for its biodegradability and ecological impact. Recent studies have focused on assessing its persistence in aquatic environments and its potential toxicity to aquatic organisms. These investigations are crucial for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, methyl 3-(3-fenilisobarilekeneisobutirat) (CAS No: 209801829) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with advancements in synthetic methods and characterization techniques, positions it as a key player in the development of novel materials, pharmaceuticals, and electronic devices. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.